Cas no 929094-25-7 ((1-Isobutyl-1H-pyrazol-4-yl)boronic acid)

• Product Name: (1-Isobutyl-1H-pyrazol-4-yl)boronic acid
• CAS No: 929094-25-7
• MF: C₇H₁₃BN₂O₂
• MW: 168.001321554184
• MDL: MFCD09951916
• CID: 999122
• PubChem ID: 45158883
• Update Time: 2025-10-23

(1-Isobutyl-1H-pyrazol-4-yl)boronic acid Chemical and Physical Properties

Names and Identifiers

• (1-Isobutyl-1H-pyrazol-4-yl)boronic acid
• [1-(2-methylpropyl)pyrazol-4-yl]boronic acid
• 1-isobutyl-1H-pyrazol-4-ylboronic acid
• B-[1-(2-Methylpropyl)-1H-pyrazol-4-yl]boronic acid (ACI)
• 1-Isobutyl-4-pyrazoleboronic acid
• [1-(2-Methylpropyl)-1H-pyrazol-4-yl]boronic acid
• [1-(Isobutyl)-1H-pyrazol-4-yl]boronic acid
• EN300-212561
• SY269095
• 1-Isobutylpyrazole-4-boronic Acid
• 929094-25-7
• CS-0109910
• DA-00705
• 1-ISOBUTYL-1H-PYRAZOLE-4-BORONIC ACID
• AKOS006313492
• 1-(2-METHYLPROPYL)PYRAZOL-4-YLBORONIC ACID
• (1-Isobutyl-1H-pyrazol-4-yl)boronicacid
• DTXSID50669782
• MFCD09951916
• SCHEMBL672167
• PB43861
• P19179
• BS-17883

• MDL： MFCD09951916
• Inchi： 1S/C7H13BN2O2/c1-6(2)4-10-5-7(3-9-10)8(11)12/h3,5-6,11-12H,4H2,1-2H3
• InChI Key： ZNPDFJXJVSSPFF-UHFFFAOYSA-N
• SMILES： OB(C1=CN(CC(C)C)N=C1)O

Computed Properties

• Exact Mass: 168.10700
• Monoisotopic Mass: 168.107
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 143
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 58.3A^2

Experimental Properties

• Color/Form: NA
• Density: Not available
• Melting Point: Not available
• Boiling Point: Not available
• Flash Point: 204.8±30.4 °C
• PSA: 58.28000
• LogP: -0.78110

(1-Isobutyl-1H-pyrazol-4-yl)boronic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：Storage at -4 ℃ (6-12weeks), long storage period at -20 ℃ (1-2years), transport at 0 ℃

Additional information on (1-Isobutyl-1H-pyrazol-4-yl)boronic acid

(1-Isobutyl-1H-pyrazol-4-yl)boronic Acid: A Comprehensive Overview

(1-Isobutyl-1H-pyrazol-4-yl)boronic acid, also known by its CAS number 929094-25-7, is a significant compound in the field of organic chemistry and materials science. This compound is a derivative of pyrazole, a five-membered aromatic heterocycle with two nitrogen atoms, which has been extensively studied for its versatile applications in drug discovery, materials synthesis, and catalytic processes. The presence of the boronic acid group in this compound makes it particularly valuable for Suzuki-Miyaura coupling reactions, a cornerstone in modern organic synthesis.

The structure of (1-isobutyl-pyrazol-4-yl)boronic acid consists of a pyrazole ring substituted with an isobutyl group at the 1-position and a boronic acid moiety at the 4-position. This substitution pattern imparts unique electronic and steric properties to the molecule, making it suitable for various chemical transformations. Recent studies have highlighted its role as a key intermediate in the synthesis of bioactive compounds, particularly in the development of kinase inhibitors and other therapeutic agents.

One of the most notable applications of this compound is in the field of medicinal chemistry. Researchers have utilized (1-isobutyl-pyrazol-4-yl)boronic acid to synthesize novel small-molecule inhibitors targeting various disease-related proteins. For instance, a study published in 2023 demonstrated its use in creating potent inhibitors of cyclin-dependent kinases (CDKs), which are implicated in cancer progression. The boronic acid group facilitates the incorporation of diverse substituents via Suzuki coupling, enabling the creation of highly specific and effective drug candidates.

In addition to its role in drug discovery, (1-isobutyl-pyrazol-4-yl)boronic acid has found applications in materials science. Its ability to undergo cross-coupling reactions has made it a valuable building block for constructing advanced materials such as conductive polymers and metal-organic frameworks (MOFs). A recent breakthrough reported in Nature Chemistry showcased its use in synthesizing MOFs with enhanced stability and catalytic activity, paving the way for applications in gas storage and catalysis.

The synthesis of (1-isobutyl-pyrazol-4-yl)boronic acid typically involves multi-step processes that combine traditional organic synthesis techniques with modern catalytic methods. One common approach involves the hydroamination of an alkyne to form the pyrazole ring, followed by functionalization with a boronic acid group via nucleophilic substitution or other coupling reactions. Researchers have optimized these methods to achieve high yields and selectivity, ensuring scalability for industrial applications.

From an environmental standpoint, there is growing interest in developing sustainable methods for synthesizing (1-isobutyl-pyrazol-4-yl)boronic acid. Green chemistry principles are being integrated into its production processes to minimize waste and reduce reliance on hazardous reagents. For example, catalytic hydrogenation using renewable catalysts has been explored as an eco-friendly alternative to traditional reduction methods.

In terms of safety and handling, while (1-isobutyl-pyrazol-4-yl)boronic acid is not classified as a hazardous substance under normal conditions, proper precautions should be taken during its synthesis and use. This includes working under inert atmospheres when handling air-sensitive intermediates and ensuring adequate ventilation when using volatile solvents.

Looking ahead, the versatility of (1-isobutyl-pyrazol-4-ylium)boronic acid positions it as a key player in future advancements across multiple disciplines. Its role as a modular building block for complex molecules will undoubtedly drive further innovation in drug discovery, materials science, and beyond. As research continues to uncover new applications and optimize synthetic routes, this compound will remain at the forefront of chemical innovation.